BENGHE Foundational & Exploratory

Check Availability & Pricing

Benzene-1,3-disulfonamide chemical properties
and structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzene-1,3-disulfonamide

Cat. No.: B1229733

An In-depth Technical Guide on the Core Chemical Properties and Structure of Benzene-1,3-
disulfonamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and
structure of Benzene-1,3-disulfonamide. The information is curated for researchers,
scientists, and professionals involved in drug development and other scientific endeavors
where this compound may be of interest.

Chemical Properties

Benzene-1,3-disulfonamide, with the CAS number 3701-01-7, is a white to light-colored
crystalline solid.[1] It is an organic compound characterized by a benzene ring substituted with
two sulfonamide groups at the 1 and 3 positions.[1] The presence of these functional groups
imparts specific chemical and physical properties to the molecule, making it a subject of
interest in medicinal chemistry and organic synthesis.

Quantitative Data Summary

The key physicochemical properties of Benzene-1,3-disulfonamide are summarized in the
table below for easy reference and comparison.
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Property Value Source
Molecular Formula CeHsN204S2
Molecular Weight 236.27 g/mol
CAS Number 3701-01-7
Melting Point 233.0t0 237.0 °C
Boiling Point (at 760 mmHg) 535.3 °C

Density 1.603 g/cm3

pKa (Predicted) 9.34 £ 0.60
XLogP3 -0.6

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor 5

Count

Rotatable Bond Count 2

Exact Mass

235.99254909

Canonical SMILES

C1=CC(=CC(=C1)S(=0)
(=O)N)S(=0)(=O)N

Chemical Structure

The structure of Benzene-1,3-disulfonamide consists of a central benzene ring with two

sulfonamide (-SO2NH:z) groups attached at the meta positions (1 and 3). This arrangement

influences the molecule's polarity, reactivity, and potential for intermolecular interactions. While

specific crystallographic data detailing bond lengths and angles for Benzene-1,3-

disulfonamide is not readily available in the public domain, the fundamental structure is well-

established.

Caption: Chemical structure of Benzene-1,3-disulfonamide.

Experimental Protocols
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Detailed experimental protocols for the synthesis and analysis of Benzene-1,3-disulfonamide
are not widely published. However, based on standard organic chemistry methodologies for the

synthesis of sulfonamides, a plausible synthetic route can be outlined.

Synthesis of Benzene-1,3-disulfonamide

The synthesis of Benzene-1,3-disulfonamide can be achieved via a two-step process starting
from benzene. The first step involves the formation of the key intermediate, benzene-1,3-
disulfonyl chloride, followed by amination.

Step 1: Synthesis of Benzene-1,3-disulfonyl chloride
o Materials: Benzene, Chlorosulfonic acid.

e Procedure: Benzene is treated with an excess of chlorosulfonic acid. The reaction mixture is
heated to facilitate the disulfonation of the aromatic ring. Careful control of the reaction
temperature and stoichiometry is crucial to favor the formation of the 1,3-disubstituted
product. Upon completion, the reaction mixture is poured onto ice, and the resulting
precipitate of benzene-1,3-disulfonyl chloride is collected by filtration, washed with cold

water, and dried.
Step 2: Amination of Benzene-1,3-disulfonyl chloride
e Materials: Benzene-1,3-disulfonyl chloride, AQueous ammonia.

e Procedure: Benzene-1,3-disulfonyl chloride is slowly added to a stirred, cooled solution of
concentrated aqueous ammonia.[1] The reaction is typically exothermic and should be
maintained at a low temperature to minimize side reactions. The sulfonamide groups are
formed through the nucleophilic attack of ammonia on the sulfonyl chloride moieties. The
resulting Benzene-1,3-disulfonamide precipitates from the solution and can be isolated by
filtration, followed by washing with water to remove any remaining salts, and then dried.
Recrystallization from a suitable solvent can be performed for further purification.
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General Synthesis Workflow for Benzene-1,3-disulfonamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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